Cas no 2229526-54-7 (2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• CAS No: 2229526-54-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6482938
• PubChem ID: 165661652
• Update Time: 2025-10-28

2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• EN300-1833630
• 2229526-54-7

• Inchi： 1S/C8H11NO3/c1-5-6(4-9-12-5)8(2,3)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： KVTZCCOXXCSQBI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid

Comprehensive Overview of 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid (CAS No. 2229526-54-7)

The compound 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid (CAS No. 2229526-54-7) is a specialized organic molecule featuring a unique structural framework combining a methyl-substituted oxazole ring with a propanoic acid moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its oxazole core is particularly noteworthy, as this heterocyclic structure is frequently explored for its bioactivity and potential applications in drug discovery.

In recent years, the demand for heterocyclic compounds like 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid has surged due to their versatility in medicinal chemistry. Researchers are actively investigating its role as a building block for novel therapeutics, especially in targeting inflammatory pathways and metabolic disorders. The compound's carboxylic acid group further enhances its utility, allowing for easy derivatization and conjugation with other molecules, a feature highly valued in small-molecule drug design.

From an industrial perspective, CAS No. 2229526-54-7 is gaining traction as a key intermediate in the synthesis of advanced materials. Its stability under various conditions and compatibility with multiple reaction schemes make it a preferred choice for chemists working on high-performance polymers and specialty coatings. The compound's methyl-oxazole component also contributes to its thermal resilience, a property critical for applications in electronics and aerospace materials.

Environmental and sustainability considerations are increasingly shaping chemical research, and 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid aligns with this trend. Its potential for green chemistry applications is being explored, particularly in catalytic processes that minimize waste. The compound's molecular structure allows for efficient atom economy in synthetic routes, reducing the environmental footprint of production—a topic frequently searched by professionals in sustainable chemistry forums.

Analytical characterization of CAS No. 2229526-54-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are crucial for research reproducibility—a major concern voiced in academic publications and peer-reviewed journals. The growing emphasis on data reproducibility in chemical studies has made proper characterization of such compounds a frequent discussion point in scientific communities.

In the context of intellectual property and patent landscapes, derivatives of 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid have appeared in several recent filings, particularly for biologically active formulations. This legal dimension adds another layer of relevance for corporations and researchers monitoring competitive intelligence in chemical innovation. The compound's structural uniqueness positions it as a valuable asset in patent-protected technologies, a hot topic in pharma R&D circles.

Future research directions for 2229526-54-7 may explore its structure-activity relationships (SAR) in greater depth, particularly how modifications to its oxazole ring or acidic side chain influence biological interactions. Such studies could unlock new applications in precision medicine or targeted drug delivery systems—areas generating substantial interest in both academic search queries and industry whitepapers. The compound's balanced lipophilicity, as suggested by its LogP predictions, makes it particularly intriguing for blood-brain barrier penetration studies.

For laboratory handling, standard protocols for carboxylic acid compounds apply to 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanoic acid, including storage in cool, dry environments and protection from moisture. While not classified as hazardous, proper chemical hygiene practices should always be followed—a reminder consistently emphasized in laboratory safety training modules and OSHA guidelines discussions.